N-1,3-benzodioxol-5-yl-2-[(methoxyacetyl)amino]benzamide

• IUPAC Name: N-(1,3-benzodioxol-5-yl)-2-[(2-methoxyacetyl)amino]benzamide
• InChI: InChI=1S/C17H16N2O5/c1-22-9-16(20)19-13-5-3-2-4-12(13)17(21)18-11-6-7-14-15(8-11)24-10-23-14/h2-8H,9-10H2,1H3,(H,18,21)(H,19,20)
• InChI Key: QNTTZLTYDLZNHZ-UHFFFAOYSA-N
• Canonical SMILES: COCC(=O)NC1=CC=CC=C1C(=O)NC2=CC3=C(C=C2)OCO3
• Molecular Formula: C17H16N2O5
• Molecular Weight: 328.32 g/mol

Description

N-1,3-benzodioxol-5-yl-2-[(methoxyacetyl)amino]benzamide is a chemical compound commonly known as MDMA, ecstasy, or Molly. MDMA is a psychoactive drug that alters mood and perception. It is a derivative of amphetamine and has both stimulant and hallucinogenic properties. MDMA is classified as a Schedule I drug in the United States, indicating that it has a high potential for abuse and no accepted medical use.

Mechanism of Action

MDMA works by increasing the levels of serotonin, dopamine, and norepinephrine in the brain. Serotonin is a neurotransmitter that is involved in regulating mood, appetite, and sleep. Dopamine and norepinephrine are neurotransmitters that are involved in regulating motivation, pleasure, and arousal. The increased levels of these neurotransmitters are responsible for the euphoric and empathic effects of MDMA.
Biochemical and Physiological Effects:
MDMA has several biochemical and physiological effects on the body. It increases heart rate, blood pressure, and body temperature. It also causes the release of oxytocin, a hormone that is involved in social bonding and trust. MDMA can cause dehydration, electrolyte imbalances, and other physical side effects.

Advantages and Limitations for Lab Experiments

MDMA has several advantages and limitations for lab experiments. It can be used to study the effects of serotonin, dopamine, and norepinephrine on behavior and cognition. It can also be used to study the neural mechanisms of empathy and social connection. However, MDMA has a high potential for abuse and can be difficult to administer in a controlled laboratory setting.

Future Directions

There are several future directions for research on MDMA. One area of research is the potential therapeutic uses of MDMA for mental health conditions such as PTSD, depression, and anxiety. Another area of research is the neural mechanisms of empathy and social connection, and how MDMA can be used to enhance these processes. Additionally, more research is needed to understand the long-term effects of MDMA use on the brain and body.

Synthesis Methods

MDMA can be synthesized from safrole, a natural oil extracted from the root bark of sassafras trees. The synthesis process involves several steps, including isomerization, oxidation, and amination. The final product is a white crystalline powder that is usually taken orally in pill form.

Scientific Research Applications

MDMA has been used in scientific research to study its potential therapeutic effects. It has been shown to increase feelings of empathy, social connection, and emotional openness. MDMA-assisted psychotherapy has been studied as a treatment for post-traumatic stress disorder (PTSD) and other mental health conditions. Research has also shown that MDMA can enhance the effectiveness of psychotherapy by reducing fear and defensiveness.